Cas no 16312-21-3 (3-methyl-1,3-thiazolidine-2,4-dione)

• Product Name: 3-methyl-1,3-thiazolidine-2,4-dione
• CAS No: 16312-21-3
• MF: C₄H₅NO₂S
• MW: 131.152999639511
• MDL: MFCD02194457
• CID: 224115
• PubChem ID: 1282062
• Update Time: 2025-06-15

3-methyl-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Methylthiazolidine-2,4-dione
• 2,4-Thiazolidinedione,3-methyl-
• 3-Methyl-1,3-thiazolane-2,4-dione
• 3-methyl-2,4-Thiazolidinedione
• 3-methyl-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 3-methyl-
• methylthiazolanedione
• HMLWNNMYODLLJO-UHFFFAOYSA-N
• 3-Methyl-thiazolidine-2,4-dione
• 3-methylthiaz olidine -2,4-dione
• STK202111
• SBB085781
• 8285AA
• FCH916720
• RP09715
• 3-Methylthiazolidine-2 pound not4-dione
• BB 0217839
• EN300-7153079
• DTXSID50361613
• SCHEMBL686422
• SY023727
• J-512932
• 16312-21-3
• 7T-0094
• MFCD02194457
• AKOS000323908
• FT-0680591
• CS-W021969

• MDL： MFCD02194457
• Inchi： 1S/C4H5NO2S/c1-5-3(6)2-8-4(5)7/h2H2,1H3
• InChI Key： HMLWNNMYODLLJO-UHFFFAOYSA-N
• SMILES： S1C(N(C)C(C1)=O)=O

Computed Properties

• Exact Mass: 131.00400
• Monoisotopic Mass: 131.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 0.3

Experimental Properties

• Density: 1.421
• Melting Point: 40-43°C
• Boiling Point: 204.7°C at 760 mmHg
• Flash Point: 77.6°C
• Refractive Index: 1.576
• PSA: 62.68000
• LogP: 0.24950

3-methyl-1,3-thiazolidine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-methyl-1,3-thiazolidine-2,4-dione

Introduction to 3-methyl-1,3-thiazolidine-2,4-dione (CAS No. 16312-21-3)

3-methyl-1,3-thiazolidine-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No.) 16312-21-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidine family, characterized by a five-membered ring containing sulfur and nitrogen atoms. The structural uniqueness of 3-methyl-1,3-thiazolidine-2,4-dione lies in its dual carbonyl groups positioned at the 2 and 4 positions of the thiazolidine ring, alongside a methyl substituent at the 3-position. Such structural features make it a versatile scaffold for chemical modifications and biological evaluations.

The significance of 3-methyl-1,3-thiazolidine-2,4-dione stems from its potential applications in drug discovery and development. The presence of reactive carbonyl groups allows for facile functionalization via condensation reactions, enabling the synthesis of more complex molecules. Furthermore, the thiazolidine core is a common motif in bioactive compounds, particularly in antibiotics and antiviral agents. Recent studies have highlighted its role as a precursor in the synthesis of novel therapeutic agents targeting various pathological conditions.

One of the most compelling aspects of 3-methyl-1,3-thiazolidine-2,4-dione is its demonstrated efficacy in multiple pharmacological contexts. Research has shown that derivatives of this compound exhibit promising activities against bacterial infections, inflammation, and even certain types of cancer. The dual carbonyl functionality serves as a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting molecules. This flexibility has made it an attractive candidate for structure-activity relationship (SAR) studies.

In recent years, advancements in computational chemistry have accelerated the exploration of 3-methyl-1,3-thiazolidine-2,4-dione derivatives. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets such as enzymes and receptors. These virtual screening approaches have identified several lead compounds with high potential for further optimization. For instance, computational studies have revealed that modifications at the 3-position can significantly enhance binding to specific protein targets without compromising overall bioavailability.

The synthetic pathways for 3-methyl-1,3-thiazolidine-2,4-dione are well-documented and can be adapted for large-scale production. Common methods involve cyclocondensation reactions between appropriate precursors under controlled conditions. The reaction conditions can be tailored to maximize yield and purity while minimizing side products. Additionally, green chemistry principles have been increasingly applied to these synthetic processes to reduce environmental impact.

From a medicinal chemistry perspective, 3-methyl-1,3-thiazolidine-2,4-dione serves as a valuable building block for drug development. Its structural framework allows for the introduction of various functional groups that can modulate biological activity. For example, incorporating hydroxyl or amine groups can enhance solubility and binding affinity. Conversely, introducing bulky substituents may improve metabolic stability and reduce off-target effects.

Recent clinical trials have begun to explore the therapeutic potential of 3-methyl-1,3-thiazolidine-2,4-dione derivatives in treating chronic inflammatory diseases. Preliminary results suggest that certain analogs exhibit anti-inflammatory properties comparable to existing therapeutics but with improved tolerability profiles. These findings underscore the importance of continued research into this class of compounds.

The future directions for research on 3-methyl-1,3-thiazolidine-2,4-dione are multifaceted. Efforts are underway to develop novel synthetic methodologies that enhance efficiency and sustainability. Simultaneously, researchers are investigating new biological targets where this scaffold may provide therapeutic advantages. Collaborative efforts between academia and industry are expected to yield innovative drug candidates based on this versatile heterocycle.

In conclusion, 3-methyl-1,3-thiazolidine-2,4-dione (CAS No.16312-21-3) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse chemical modifications and biological evaluations, making it a cornerstone in modern drug discovery efforts.